Cas no 2586127-28-6 (5-Bromo-N-cyclopropyl-2-fluoro-3-methoxybenzamide)

• Product Name: 5-Bromo-N-cyclopropyl-2-fluoro-3-methoxybenzamide
• CAS No: 2586127-28-6
• MF: C₁₁H₁₁BrFNO₂
• MW: 288.1129
• CID: 5077186
• Update Time: 2025-08-05

5-Bromo-N-cyclopropyl-2-fluoro-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-cyclopropyl-2-fluoro-3-methoxybenzamide

• Inchi： 1S/C11H11BrFNO2/c1-16-9-5-6(12)4-8(10(9)13)11(15)14-7-2-3-7/h4-5,7H,2-3H2,1H3,(H,14,15)
• InChI Key： JGYOFUWQGICJFF-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C(=C(C=1[H])C(N([H])C1([H])C([H])([H])C1([H])[H])=O)F)OC([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3

Additional information on 5-Bromo-N-cyclopropyl-2-fluoro-3-methoxybenzamide

Comprehensive Overview of 5-Bromo-N-cyclopropyl-2-fluoro-3-methoxybenzamide (CAS No. 2586127-28-6)

5-Bromo-N-cyclopropyl-2-fluoro-3-methoxybenzamide (CAS No. 2586127-28-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzamide derivative features a unique molecular structure, combining a bromine substituent, a cyclopropyl group, and a fluoro-methoxy moiety. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting kinase inhibitors and antimicrobial agents.

The compound's CAS No. 2586127-28-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases. Its systematic name, 5-Bromo-N-cyclopropyl-2-fluoro-3-methoxybenzamide, reflects the IUPAC nomenclature rules, highlighting the positions of its functional groups. The presence of bromine and fluorine atoms enhances its reactivity, enabling selective cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig transformations, which are pivotal in modern medicinal chemistry.

In recent years, the demand for halogenated benzamides has surged due to their role in developing small-molecule therapeutics. Researchers frequently search for "5-Bromo-N-cyclopropyl-2-fluoro-3-methoxybenzamide uses" or "CAS 2586127-28-6 synthesis" to explore its applications in cancer research and central nervous system (CNS) drug design. Its methoxy group contributes to improved metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization studies.

From a synthetic chemistry perspective, 5-Bromo-N-cyclopropyl-2-fluoro-3-methoxybenzamide is often employed as a building block for heterocyclic compounds. Its cyclopropyl ring is particularly noteworthy, as this motif is increasingly utilized in fragment-based drug discovery to modulate lipophilicity and conformational rigidity. Queries like "cyclopropylbenzamide derivatives" or "fluoro-methoxybenzamide analogs" are trending in scientific literature, reflecting the compound's relevance in structure-activity relationship (SAR) studies.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional halogenated compounds, 5-Bromo-N-cyclopropyl-2-fluoro-3-methoxybenzamide is designed with green chemistry principles in mind, minimizing persistent bioaccumulative effects. This aligns with the growing industry focus on "sustainable chemical synthesis" and "eco-friendly intermediates," which dominate current search trends in chemical manufacturing.

Analytical characterization of CAS No. 2586127-28-6 typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, addressing the need for purity verification in high-throughput screening applications. The compound's crystalline properties are another area of interest, particularly for researchers investigating "solid-state polymorphism" in drug formulation—a frequently searched topic in pharmaceutical development forums.

In conclusion, 5-Bromo-N-cyclopropyl-2-fluoro-3-methoxybenzamide represents a versatile scaffold with multifaceted applications. Its CAS No. 2586127-28-6 ensures traceability across global research initiatives, while its structural features cater to evolving needs in precision medicine and material science. As the scientific community continues to explore "next-generation benzamide derivatives," this compound remains at the forefront of innovation in molecular design.